Cas no 87294-26-6 (Benzenamine, 3-chloro-4-[[4-(1,1-dimethylethyl)phenyl]thio]-)

• Product Name: Benzenamine, 3-chloro-4-[[4-(1,1-dimethylethyl)phenyl]thio]-
• CAS No: 87294-26-6
• MF: C₁₆H₁₈ClNS
• MW: 291.83882188797
• CID: 657895
• PubChem ID: 43330717
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[[4-(1,1-dimethylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[[4-(1,1-dimethylethyl)phenyl]thio]-
• 4-(4-tert-butylphenyl)sulfanyl-3-chloroaniline
• 4-[(4-tert-Butylphenyl)sulfanyl]-3-chloroaniline
• HTPCKGPTWMWFOB-UHFFFAOYSA-N
• 4-(4-tert-butyl-phenylsulfanyl)-3-chloroaniline
• SCHEMBL3033239
• DTXSID10655863
• 87294-26-6

• Inchi： 1S/C16H18ClNS/c1-16(2,3)11-4-7-13(8-5-11)19-15-9-6-12(18)10-14(15)17/h4-10H,18H2,1-3H3
• InChI Key： HTPCKGPTWMWFOB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 291.0848484g/mol
• Monoisotopic Mass: 291.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 51.3Ų